Cas no 144037-41-2 (Benzoxazole, 5-nitro-2-(2-phenylethyl)-)
144037-41-2 structure
Product name:Benzoxazole, 5-nitro-2-(2-phenylethyl)-
Benzoxazole, 5-nitro-2-(2-phenylethyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzoxazole, 5-nitro-2-(2-phenylethyl)-
- DB-085553
- 144037-41-2
- CHEMBL233100
-
- Inchi： InChI=1S/C15H12N2O3/c18-17(19)12-7-8-14-13(10-12)16-15(20-14)9-6-11-4-2-1-3-5-11/h1-5,7-8,10H,6,9H2
- InChI Key： ZNGNOMCYPCKIPF-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 268.08479225Da
- Monoisotopic Mass: 268.08479225Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 339
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 71.9Ų
Benzoxazole, 5-nitro-2-(2-phenylethyl)- Related Literature
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Ying-Ying Liu,Jian-Fang Ma,Jin Yang,Ji-Cheng Ma,Guang-Ju Ping CrystEngComm, 2008,10, 565-572
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Yuexia Zhang,Xingxing Wu,Lin Hao,Zeng Rong Wong,Sherman J. L. Lauw,Song Yang,Richard D. Webster Org. Chem. Front., 2017,4, 467-471
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Young Hun Kang,Juwhan Ryu,Song Yun Cho,Kwang-Suk Jang J. Mater. Chem. A, 2015,3, 21428-21433
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Yasuyuki Yokota,Hiroo Miyamoto,Akihito Imanishi,Kouji Inagaki,Ken-ichi Fukui Phys. Chem. Chem. Phys., 2018,20, 6668-6676
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Megan H. J. Oh,Darcy J. Gentleman,Gregory D. Scholes Phys. Chem. Chem. Phys., 2006,8, 5079-5085
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